Cas no 904279-32-9 (N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide)

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide is a synthetic organic compound featuring a quinazolinone core linked to a nitro-substituted benzamide moiety. Its structural complexity suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug development. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups may influence its reactivity and binding affinity, making it suitable for targeted applications in kinase inhibition or other biologically relevant pathways. The compound's stability under physiological conditions and synthetic accessibility further enhance its value for research in small-molecule therapeutics. Precise characterization and handling are recommended due to its intricate molecular architecture.

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide structure

904279-32-9 structure

Product Name:N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide

CAS No:904279-32-9

MF:C₂₃H₁₈N₄O₄

MW:414.413424968719

CID:5494013

Update Time:2025-10-31

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

- N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-2-nitrobenzamide
- N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide
- Inchi： 1S/C23H18N4O4/c1-14-13-16(26-15(2)24-20-9-5-3-7-17(20)23(26)29)11-12-19(14)25-22(28)18-8-4-6-10-21(18)27(30)31/h3-13H,1-2H3,(H,25,28)
- InChI Key： DRGMCXQSLNZYQP-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(N2C(=O)C3=C(N=C2C)C=CC=C3)C=C1C)(=O)C1=CC=CC=C1[N+]([O-])=O

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2638-0059-2μmol	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2638-0059-5μmol	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2638-0059-1mg	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2638-0059-2mg	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2638-0059-3mg	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2638-0059-4mg	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2638-0059-5mg	N-[2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]-2-nitrobenzamide	904279-32-9	90%+	5mg	$69.0	2023-05-16

N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide Related Literature

1. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
2. Amaryllidaceae and Sceletium alkaloids

Nat. Prod. Rep., 1994,11, 329-332
3. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide

Comprehensive Overview of N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide (CAS 904279-32-9)

In the realm of organic chemistry and pharmaceutical research, N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide (CAS 904279-32-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its quinazolinone and nitrobenzamide moieties, is often explored for its role in drug discovery and biochemical studies. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a subject of ongoing investigations in medicinal chemistry.

The chemical structure of N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide features a dihydroquinazolinone core linked to a nitro-substituted benzamide group. This combination is known to exhibit hydrogen-bonding capabilities and electron-withdrawing effects, which are critical for its potential applications in enzyme inhibition and receptor modulation. Recent studies have highlighted its relevance in targeting kinase pathways, a hot topic in cancer research and autoimmune disease therapeutics.

From a synthetic perspective, the preparation of CAS 904279-32-9 involves multi-step organic reactions, including condensation and amide coupling techniques. The compound's nitro group serves as a versatile functional handle for further derivatization, enabling researchers to explore its structure-activity relationships (SAR). This adaptability aligns with current trends in fragment-based drug design, a strategy widely discussed in modern pharmaceutical development.

In the context of drug discovery, N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide is often compared to other quinazolinone derivatives, which are known for their pharmacological diversity. Its potential as a scaffold for small-molecule inhibitors has been a focal point in academic and industrial research, particularly in addressing drug resistance challenges—a pressing issue in antimicrobial and anticancer therapies.

Beyond its biochemical significance, the compound's physicochemical properties, such as solubility and stability, are critical for formulation scientists. These attributes are frequently searched by professionals optimizing drug delivery systems. Additionally, the nitrobenzamide segment has sparked interest in photodynamic therapy applications, a growing field in precision medicine.

As the scientific community continues to explore CAS 904279-32-9, its integration into high-throughput screening libraries underscores its value in target identification. The compound's mechanistic versatility also makes it a candidate for repurposing studies, a cost-effective approach gaining traction in pharmaceutical R&D. With advancements in computational chemistry, researchers are now able to predict its binding affinities more accurately, further accelerating its potential applications.

In summary, N-2-methyl-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzamide represents a compelling case study in the intersection of organic synthesis and therapeutic innovation. Its structural complexity and functional adaptability position it as a valuable tool for addressing some of the most pressing challenges in modern medicine, from personalized therapeutics to multitarget drug development.